Dihydrogeranylgeranyl diphosphate

• Molecular Formula: C20H38O7P2
• Molecular Weight: 452.5 g/mol
• IUPAC Name: phosphono [(2E,10E)-3,7,11,15-tetramethylhexadeca-2,10,14-trienyl] hydrogen phosphate
• InChI: InChI=1S/C20H38O7P2/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-26-29(24,25)27-28(21,22)23/h9,11,15,19H,6-8,10,12-14,16H2,1-5H3,(H,24,25)(H2,21,22,23)/b18-11+,20-15+
• InChI Key: YJGANOFPASCZBK-VPMBNJIQSA-N
• Isomeric SMILES: CC(CCC/C(=C/COP(=O)(O)OP(=O)(O)O)/C)CC/C=C(\C)/CCC=C(C)C
• Canonical SMILES: CC(CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)CCC=C(C)CCC=C(C)C

Description

Dihydrogeranylgeranyl diphosphate is a diterpenoid.

Scientific Research Applications

1. Role in Diterpene Production in Yeast

Dihydrogeranylgeranyl diphosphate (DHGGPP) is pivotal in the production of diterpenes. Notably, in the yeast Saccharomyces cerevisiae, the yeast farnesyl diphosphate synthase Erg20p was engineered to produce DHGGPP, resulting in enhanced production of sclareol and several other isoprenoids such as cis-abienol, abietadiene, and β-carotene. This advancement presents a significant step in utilizing yeast as a platform for diterpene production and biosynthetic pathway elucidation (Ignea et al., 2015).

2. Understanding Enzyme Mechanisms in Microorganisms

Research into the enzyme farnesyl diphosphate/geranylgeranyl diphosphate synthase from Methanobacterium thermoautotrophicum, which synthesizes C15 and C20 isoprenoid diphosphates, has provided insights into the enzymatic process and its variations in different organisms. This enzyme from M. thermoautotrophicum, a thermostable bifunctional enzyme, showcased a distinctive non-processive mechanism, indicating nuanced variations in enzyme mechanisms across different species (Chen & Poulter, 1993).

3. Inhibition Studies for Pathogen Control

DHGGPP has been a target in the study of Mycobacterium tuberculosis. The understanding of a class II diterpene cyclase in the biosynthesis of edaxadiene, a compound implicated in the pathogen's invasion mechanism, is crucial. The study not only shed light on the biochemical regulatory mechanisms of the pathogen but also explored inhibitors of this pathway, providing a foundation for pharmaceutical design against M. tuberculosis (Mann et al., 2009).

4. Geranylgeranylation and Cell Proliferation

The process of geranylgeranylation, where geranylgeranyl diphosphate (a derivative of DHGGPP) is post-translationally added to proteins, plays a significant role in cell proliferation and survival. This process has been implicated in the anti-proliferative effects of certain clinical agents, highlighting the importance of DHGGPP in cellular mechanisms and potential therapeutic avenues (Agabiti et al., 2016).